Cas no 229029-47-4 ((2-Fluoro-ethyl)-methyl-amine)

• Product Name: (2-Fluoro-ethyl)-methyl-amine
• CAS No: 229029-47-4
• MF: C₃H₈FN
• MW: 77.1007242202759
• MDL: MFCD13249714
• CID: 4711578
• PubChem ID: 20745167
• Update Time: 2025-07-01

(2-Fluoro-ethyl)-methyl-amine Chemical and Physical Properties

Names and Identifiers

• (2-Fluoroethyl)(methyl)amine
• (2-Fluoro-ethyl)-methyl-amine
• C3H8FN
• 8506AH

• MDL： MFCD13249714
• Inchi： 1S/C3H8FN/c1-5-3-2-4/h5H,2-3H2,1H3
• InChI Key： PDSWHCYJSJFEKD-UHFFFAOYSA-N
• SMILES： FCCNC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 16.4
• Topological Polar Surface Area: 12

Experimental Properties

• Density: 0.8±0.1 g/cm3
• Boiling Point: 39.6±15.0 °C at 760 mmHg
• Flash Point: -22.2±20.4 °C
• Vapor Pressure: 436.4±0.1 mmHg at 25°C

(2-Fluoro-ethyl)-methyl-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on (2-Fluoro-ethyl)-methyl-amine

Introduction to (2-Fluoro-ethyl)-methyl-amine (CAS No. 229029-47-4)

(2-Fluoro-ethyl)-methyl-amine, also known by its CAS number 229029-47-4, is a chemical compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is a derivative of ethylamine, with a fluorine atom substituted at the second carbon of the ethyl group. The presence of the fluorine atom introduces unique electronic and steric properties, making it a valuable building block in various chemical reactions. Recent studies have highlighted its potential applications in drug design, particularly in the development of bioactive molecules with improved pharmacokinetic profiles.

The structure of (2-Fluoro-ethyl)-methyl-amine consists of a methyl group attached to an amine functional group, with a fluorinated ethyl chain. This configuration allows for versatile reactivity, enabling it to participate in a wide range of organic transformations. For instance, its ability to act as both a nucleophile and an electrophile makes it a versatile intermediate in the synthesis of complex molecules. Researchers have explored its use in the construction of heterocyclic compounds, which are prevalent in many therapeutic agents.

One of the most notable advancements involving (2-Fluoro-ethyl)-methyl-amine is its role in the development of novel antibiotics. By incorporating this compound into antibiotic frameworks, scientists have observed enhanced bacterial targeting and reduced resistance mechanisms. This discovery underscores the importance of fluorinated compounds in modern drug discovery, where subtle structural modifications can lead to significant improvements in therapeutic efficacy.

In addition to its pharmaceutical applications, (2-Fluoro-ethyl)-methyl-amine has found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent studies have demonstrated that incorporating this compound into polymer frameworks can enhance charge transport properties, paving the way for more efficient organic light-emitting diodes (OLEDs) and flexible electronics.

The synthesis of (2-Fluoro-ethyl)-methyl-amine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the alkylation of methylamine with a fluoroalkyl halide, followed by purification to obtain the desired product. Researchers have also explored alternative routes, such as microwave-assisted synthesis and catalytic methods, to improve yield and reduce reaction time. These advancements highlight the ongoing efforts to optimize synthetic pathways for this valuable compound.

From an environmental perspective, understanding the behavior and degradation pathways of (2-Fluoro-ethyl)-methyl-amine is crucial for ensuring sustainable chemical practices. Studies have shown that this compound undergoes hydrolysis under certain conditions, leading to the formation of less hazardous byproducts. However, further research is needed to fully characterize its environmental impact and develop strategies for safe disposal.

In conclusion, (2-Fluoro-ethyl)-methyl-amine (CAS No. 229029-47-) stands as a testament to the importance of fluorinated compounds in modern chemistry. Its diverse applications across pharmaceuticals, materials science, and organic synthesis continue to drive innovation and exploration. As researchers delve deeper into its properties and potential uses, this compound is poised to play an increasingly significant role in advancing both scientific knowledge and practical applications.